Cas no 743451-15-2 (4-chloro-2-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxobutanenitrile)

4-Chloro-2-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxobutanenitrile is a specialized organic compound featuring a benzodiazole core with a chloro-substituted butanenitrile moiety. Its unique structure, incorporating both electron-withdrawing and heterocyclic components, makes it valuable in synthetic chemistry, particularly as an intermediate in the preparation of heterocyclic derivatives. The compound’s reactivity is enhanced by the presence of the nitrile and carbonyl groups, facilitating further functionalization. Its stability under controlled conditions allows for precise modifications in pharmaceutical and agrochemical research. The structural complexity of this compound offers potential utility in the development of novel bioactive molecules, making it a subject of interest in advanced organic synthesis.
4-chloro-2-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxobutanenitrile structure
743451-15-2 structure
Product Name:4-chloro-2-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxobutanenitrile
CAS No:743451-15-2
MF:C13H12ClN3O
MW:261.706881523132
CID:3106965
PubChem ID:2119242
Update Time:2025-06-06

4-chloro-2-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

    • <br>4-chloro-2-(1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxobutane nitrile
    • 4-chloro-2-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxobutanenitrile
    • SR-01000050541
    • G38589
    • CS-0221507
    • 4-chloro-2-(1,3-dimethylbenzimidazol-2-ylidene)-3-oxobutanenitrile
    • 743451-15-2
    • EN300-09342
    • AKOS030698794
    • SR-01000050541-1
    • Z56969357
    • 4-chloro-2-(1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxobutanenitrile
    • Inchi: 1S/C13H12ClN3O/c1-16-10-5-3-4-6-11(10)17(2)13(16)9(8-15)12(18)7-14/h3-6H,7H2,1-2H3
    • InChI Key: TXVLWCJETIWPJL-UHFFFAOYSA-N
    • SMILES: ClCC(/C(/C#N)=C1\N(C)C2C=CC=CC=2N\1C)=O

Computed Properties

  • Exact Mass: 261.0668897Da
  • Monoisotopic Mass: 261.0668897Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 47.3Ų

4-chloro-2-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxobutanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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4-chloro-2-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxobutanenitrile
743451-15-2 95%
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Enamine
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